molecular formula C12H13NO6 B8429854 4-Nitrophenyl tetrahydropyran-4-yl carbonate

4-Nitrophenyl tetrahydropyran-4-yl carbonate

Cat. No.: B8429854
M. Wt: 267.23 g/mol
InChI Key: QREWFZOHEPGJSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Nitrophenyl tetrahydropyran-4-yl carbonate is a useful research compound. Its molecular formula is C12H13NO6 and its molecular weight is 267.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO6

Molecular Weight

267.23 g/mol

IUPAC Name

(4-nitrophenyl) oxan-4-yl carbonate

InChI

InChI=1S/C12H13NO6/c14-12(19-11-5-7-17-8-6-11)18-10-3-1-9(2-4-10)13(15)16/h1-4,11H,5-8H2

InChI Key

QREWFZOHEPGJSJ-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1OC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tetrahydro-4H-pyran-4-ol (408 mg, 102 mmol) and pyridine (632 mg, 19.1 mmol) in 15 mL of CH2Cl2 was added p-nitrophenyl chloroformate (968 mg, 102 mmol). The mixture was stirred at rt for 30 h. Water was added and the organic layer was separated, and washed with 5% aq. citric acid. The organic layer was treated with an aq. solution of ammonia (NH4OH/H2O: ¼ v/v) for 15 min. The organic layer was separated, washed with aq. sodium bicarbonate and brine. After the solvent was removed, the desire product was isolated as a solid. 1H NMR (CD3Cl, 400 MHz) δ 1.80 (m, 2H), 2.00 (m, 2H), 3.52 (m, 2H), 3.92 (m, 2H), 4.88 (m, 1H), 7.32 (d, J=7 Hz, 2H), 8.21 (d, J=7 Hz, 2H).
Quantity
408 mg
Type
reactant
Reaction Step One
Quantity
632 mg
Type
reactant
Reaction Step One
Quantity
968 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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